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Compound of Interest

Compound Name:

3-[4-Chloro-3-

(trifluoromethyl)phenyl]propanoic

acid

CAS No.: 900027-15-8

Cat. No.: B1463622

Get Quote

Introduction & Structural Logic
Compound Identity:

IUPAC Name: 3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoic acid

Molecular Formula:

Molecular Weight: 252.62 g/mol [1]

Key Structural Features:

Propanoic Acid Tail: Provides characteristic aliphatic triplets and acidic functionality.[2]

Trisubstituted Benzene Ring: The 1,3,4-substitution pattern (alkyl,
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, Cl) dictates the aromatic splitting patterns in NMR.[2]

Electronegative Substituents: The

and Cl groups significantly deshift aromatic protons and introduce distinct isotopic
signatures in Mass Spectrometry.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[3]
Experimental Strategy
The structural elucidation relies on distinguishing the aliphatic "tail" from the aromatic "core."

Solvent: DMSO-

is recommended over

to prevent carboxylic acid proton exchange broadening and to ensure solubility.

Reference: TMS (

0.00 ppm) or residual DMSO (

2.50 ppm).

H NMR Analysis (400 MHz, DMSO- )
The spectrum is divided into three distinct regions.
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Region

Chemical
Shift (

ppm)

Multiplicity Integration Assignment
Structural
Insight

Acidic 12.10 - 12.40 Broad Singlet 1H -COOH

Exchangeabl

e; disappears

with

shake.[2]

Aromatic 7.60 - 7.75 Doublet (d) 1H Ar-H5

Ortho to Cl;

deshielded by

Cl and

.[2]

Aromatic 7.55 - 7.65 Singlet (d) 1H Ar-H2

Ortho to

; typically

appears as a

broad singlet

or fine

doublet (

).[2]

Aromatic 7.45 - 7.55
Doublet of

Doublets (dd)
1H Ar-H6

Para to Cl;

couples with

H5 (

) and H2 (

).[2]

Aliphatic 2.85 - 2.95
Triplet (

Hz)
2H

Ar-CH

-

Benzylic

methylene;

deshielded by

the aromatic

ring.[2]

Aliphatic 2.55 - 2.65 Triplet ( 2H -CH
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Hz) -COOH -methylene to

carbonyl.[2]

Mechanistic Note: The proton at position 5 (ortho to Chlorine) is the most deshielded due to the

combined inductive effect of the Chlorine and the ortho-Trifluoromethyl group.

C NMR Analysis (100 MHz, DMSO- )
Carbonyl:

173.5 ppm (C=O).

Aromatic C-Cl:

~130-132 ppm.

Aromatic C-

:

~127 ppm (quartet,

Hz).

Trifluoromethyl:

123.5 ppm (quartet,

Hz).

Aliphatic:

34.5 ppm (

-CH

),

29.8 ppm (Benzylic CH

).
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F NMR Analysis
Shift:

-61.0 to -63.0 ppm.[3][4]

Pattern: Singlet (typically).

Diagnostic Value: Confirms the integrity of the

group; loss of this signal indicates hydrolysis or defluorination.

Mass Spectrometry (MS)[6][7][8][9]
Ionization & Fragmentation Logic

Method: Electron Ionization (EI) for structural fingerprinting; Electrospray Ionization (ESI-) for

molecular weight confirmation.

Isotopic Signature: The presence of one Chlorine atom creates a characteristic 3:1 ratio

between the molecular ion (

) and the isotope peak (

).

Fragmentation Pathway (EI, 70 eV)
The fragmentation follows a predictable pathway driven by the stability of the benzylic cation.

Molecular Ion [M]+.
m/z 252/254 (3:1)

Tropylium-like Cation
[M - COOH]+- COOH (45 Da)

Benzylic Cation
[M - CH2COOH]+

- CH2COOH (59 Da)
Ar-CH2+ (Base Peak)

m/z 193/195
Rearrangement

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway under Electron Ionization (EI).
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Key Ions:

m/z 252/254: Molecular Ion (

).

m/z 193/195: Base peak (typically), corresponding to the 4-chloro-3-(trifluoromethyl)benzyl

cation.

m/z 207: Loss of -COOH.

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of functional groups.[2]

Wavenumber (

)
Vibration Mode Functional Group Notes

2800 - 3200 O-H Stretch (Broad) Carboxylic Acid

Overlaps with C-H

stretches; indicates

dimerization.

1705 - 1720
C=O[2] Stretch

(Strong)
Carbonyl

Diagnostic for the acid

head group.[2]

1320 - 1350 C-F Stretch (Strong) Trifluoromethyl

Very intense band;

specific to the

moiety.

1050 - 1100 C-Cl Stretch Aryl Chloride

Often appears as a

medium intensity band

in the fingerprint

region.[2]

800 - 850
C-H Bending (Out of

Plane)

1,3,4-Trisubstituted

Benzene

Confirms the

substitution pattern.[2]

Experimental Protocols
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Protocol A: NMR Sample Preparation
Mass: Weigh 5-10 mg of the solid compound.

Solvent: Add 0.6 mL of DMSO-

(99.9% D).

Mixing: Sonicate for 30 seconds to ensure complete dissolution (critical for accurate

integration).

Acquisition:

Set relaxation delay (

) to

seconds to allow full relaxation of the acidic proton.

Acquire 16-32 scans for

H; 512+ scans for

C.

Protocol B: GC-MS Analysis
Derivatization (Optional but Recommended): Treat 1 mg of acid with 100

L of BSTFA/TMCS (99:1) at 60°C for 30 mins to form the TMS ester. This improves volatility
and peak shape.[2]

Column: DB-5ms or equivalent (30m x 0.25mm).

Temperature Program: 80°C (1 min)

20°C/min

280°C (5 min).

Inlet: Split mode (20:1), 250°C.
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Agonists," .[2] (General reference for phenylpropanoic acid derivatives).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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